4-({2-[(4-bromophenyl)amino]-2-oxoethyl}thio)-5-cyano-2-methyl-N-phenyl-3-azaspiro[5.5]undeca-1,4-diene-1-carboxamide

• IUPAC Name: 2-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-1-cyano-4-methyl-N-phenyl-3-azaspiro[5.5]undeca-1,4-diene-5-carboxamide
• InChI: InChI=1S/C27H27BrN4O2S/c1-18-24(25(34)32-20-8-4-2-5-9-20)27(14-6-3-7-15-27)22(16-29)26(30-18)35-17-23(33)31-21-12-10-19(28)11-13-21/h2,4-5,8-13,30H,3,6-7,14-15,17H2,1H3,(H,31,33)(H,32,34)
• InChI Key: NNMLPEJYMBXXEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2(CCCCC2)C(=C(N1)SCC(=O)NC3=CC=C(C=C3)Br)C#N)C(=O)NC4=CC=CC=C4
• Molecular Formula: C27H27BrN4O2S
• Molecular Weight: 551.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amine group (NH2), a carboxamide group (CONH2), a thioether group (R-S-R’), and a cyano group (CN). It also contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the amine group might be introduced through a reaction with ammonia or an amine, the carboxamide group through a reaction with an acid chloride or anhydride, and the thioether group through a reaction with a thiol.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The spirocyclic structure would add further complexity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amine group could participate in acid-base reactions, the carboxamide group in hydrolysis reactions, and the thioether group in oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of certain functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways depending on its structure and the presence of certain functional groups.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies on its reactivity, stability, and interactions with various biological systems.